Cas no 378-44-9 (Betamethasone)

Betamethasone is a synthetic glucocorticoid with anti-inflammatory and immunosuppressive activities Betamethasone can accelerate fetal lung maturation and induce gene expression and apoptosis

Betamethasone structure

Product Name:Betamethasone

CAS No:378-44-9

Molecular Formula:C₂₂H₂₉FO₅

Molecular Weight:392.4611

MDL:MFCD00062969

CID:37153

PubChem ID:24860978

Betamethasone Properties

Names and Identifiers

- (11beta,16beta)-9-Fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- C22H29O5F
- Betamethasone base
- 9a-fluoro-11b,17a,21-trihydroxy-16b-methylpregna-1,4-diene-3,20-dione
- 9alpha-fluoro-16beta-methylprednisolone
- Betamethasone Solutiom
- BETAMETHASONE
- BETAMETHASONE(RG)
- 9α-Fluoro-11β,17α,21-trihydroxy-16β-methyl-1,4-pregnadiene-3,20-dione
- 9α-Fluoro-11β,17α,21-trihydroxy-16β-methylpregna-1,4-diene-3,20-dione
- Bebate
- Becort
- Bedifos
- Betalon
- betamethazone
- Betnelan
- Betsolan
- Bifas
- Cidoten
- Pertene
- Betadexamethasone
- Flubenisolone
- Rinderon
- Hormezon
- Betasolon
- Betametasone
- Methazon
- Betamamallet
- Betapredol
- Betacortril
- Betacorlan
- Visubeta
- Celestene
- beta-Methasone
- Desacort-Beta
- Rinderon A
- beta-Methasone alcohol
- Betamethasonum
- Betafluorene
- Betametasona
- Celestone
- Betamethasone cream
- Betamethasone alcohol
- Betametasone [DCIT]
- Valisone
- Dermabet
- Betametasona [INN-Spanish]
- Betame
- Celestone Syrup and Tablets
- Betametasona [INN-Spani
- Betamethasone
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17,21-trihydroxy-16-methyl-, (11.beta.,16.beta.)-
- SCHEMBL4565
- BCP9000393
- CCG-220362
- Q416132
- BETAMETHASONE ACETATE IMPURITY A [EP IMPURITY]
- BETAMETHASONE [WHO-DD]
- BETAMETHASONE [WHO-IP]
- MLS001066413
- D07XC01
- Tox21_112115_1
- Betamethasonum [INN-Latin]
- GTPL7061
- NSC-39470
- DTXCID002667
- (1R,2S,10S,11S,13S,14R,15S,17S)-1-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one
- Prednisolone, 9-fluoro-16.beta.-methyl-
- BETAMETHASONE [INN]
- D07AC01
- SMP1_000043
- MLS002153244
- BPBio1_000533
- Betamethasone, >=98%
- BETAMETHASONUM [WHO-IP LATIN]
- 9842X06Q6M
- BETAMETHASONE (MART.)
- D1961
- Tox21_112115
- AKOS015894863
- BETAMETHASONE [USP-RS]
- Pregna-1,4-diene-3,20-dione, 9alpha-fluoro-11beta,17alpha,21-trihydroxy-16beta-methyl-
- 9.alpha.-Fluoro-16.beta.-methylprednisolone
- 4-08-00-03501 (Beilstein Handbook Reference)
- (1R,2S,3aS,3bS,9aS,9bR,10S,11aS)-9b-fluoro-1,10-dihydroxy-1-(2-hydroxyacetyl)-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
- 9-Fluoro-16.beta.-methylprednisolone
- BRN 3176546
- Betamethasone, meets USP testing specifications
- B1837
- SR-01000780582-2
- S01CB04
- 16-.beta.-Methyl-1,4-pregnadiene-9-.alpha.-fluoro-11-.beta.,17-.alpha.,21-triol-3,20-dione
- FLOSTERON
- Betamethasone, British Pharmacopoeia (BP) Reference Standard
- Rinderon (TN)
- Betamethasone, topical
- s1500
- BETAMETHASONE (EP IMPURITY)
- BETAMETHASONE VALERATE IMPURITY A [EP IMPURITY]
- Betamethasone (USAN:USP:INN:BAN:JAN)
- 9alpha-Fluoro-11beta,17alpha,21-trihydroxy-16beta-methyl-1,4-pregnadiene-3,20-dione
- BETAMETHASONE (USP-RS)
- CAS-378-44-9
- 9-.alpha.-Fluoro-16-.beta.-methyl-1,4-pregnadiene-11-.beta.,17-.alpha.,21-triol-3,20-dione
- BRD-K39188321-001-03-9
- DTXSID3022667
- Prestwick2_000362
- BETAMETHASONE [MART.]
- 9-alpha-Fluoro-16-beta-methyl-1,4-pregnadiene-11-beta,17-alpha,21-triol-3,20-dione
- Betamethasone, pharmaceutical impurity standard, >=95.0% (HPLC)
- BSPBio_000483
- 9-Fluoro-16beta-methylprednisolone
- 9-.alpha.-Fluoro-11-.beta.,17-.alpha.,21-trihydroxy-16-.beta.-methylpregna-1,4-diene-3,20-dione
- BETAMETHASONE [ORANGE BOOK]
- CS-1897
- BETAMETHASONE [EP MONOGRAPH]
- DB00443
- BETAMETHASONE [JAN]
- BETAMETHASONE [USP MONOGRAPH]
- Desacort-.beta.
- C06848
- BETAMETHASONE [VANDF]
- 9-FLUORO-11.BETA.,17,21-TRIHYDROXY-16.BETA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE.
- SMR000058601
- Betamethasone [USAN:USP:INN:BAN:JAN]
- EC 206-825-4
- BCPP000345
- S01BA06
- BCP02020
- .beta.-Methasone
- .beta.-Corlan
- Betamethasone (JP17/USP/INN)
- MFCD00062929
- KS-5302
- cid_9782
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,17,21-trihydroxy-16beta-methyl-
- SCH 4831
- Betamethasone, Pharmaceutical Secondary Standard; Certified Reference Material
- 16beta-Methyl-1,4-pregnadiene-9alpha-fluoro-11beta,17alpha,21-triol-3,20-dione
- Betametasona (INN-Spanish)
- HSDB 3015
- CHEBI:3077
- D00244
- NS00073847
- C05AA05
- Prestwick0_000362
- HMS2096I05
- NCGC00164401-02
- NCGC00255195-01
- Betamethasone 100 microg/mL in Acetonitrile
- EN300-119511
- NCGC00091019-08
- 378-44-9
- BETAMETHASONE (EP MONOGRAPH)
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11.beta.,17,21-trihydroxy-16.beta.-methyl-
- 9-Fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione, (11.beta.,16.beta.) #
- S02BA07
- HMS2233I08
- DEXAMETHASONE IMPURITY B [EP IMPURITY]
- 9alpha-Fluoro-11beta,17alpha,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione
- Prestwick3_000362
- 9-.alpha.-Fluoro-11-.beta.,17,21-trihydroxy-16-.beta.-methylpregna-1,4-diene-3,20-dione
- (8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
- (11.beta.,16.beta.)-9-Fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- NCGC00164401-03
- NSC 39470
- MLS000859943
- HY-13570
- H02AB01
- D88866
- 9-alpha-Fluoro-16-beta-methylprednisolone
- 16-beta-Methyl-1,4-pregnadiene-9-alpha-fluoro-11-beta,17-alpha,21-triol-3,20-dione
- A07EA04
- BETAMETHASONE (USP MONOGRAPH)
- .beta.-Methasone alcohol
- R03BA04
- 9-Fluoro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione
- CHEMBL632
- Betamethasone, European Pharmacopoeia (EP) Reference Standard
- S03BA03
- NCS-39470
- MLS001332616
- 9-Fluoro-11.beta.,17,21-trihydroxy-16.beta.-methylpregna-1,4-diene-3,20-dione
- SCH-4831
- Prednisolone, 9-fluoro-16beta-methyl-
- Tox21_301455
- SPBio_002404
- Betamethasone, VETRANAL(TM), analytical standard
- 9-fluoro-16beta-methyl-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione
- DEXAMETHASONE IMPURITY B (EP IMPURITY)
- HMS3713I05
- SR-01000780582
- 9alpha-Fluoro-16beta-methyl-11beta,17alpha,21-trihydroxy-1,4-pregnadiene-3,20-dione
- BETAMETHASONE DIPROPIONATE IMPURITY A
- BETAMETHASONE [USAN]
- Corticosterone, 1-dehydro-9-fluoro-17-hydroxy-16beta-methyl-
- BDBM73823
- BIDD:PXR0047
- 9-Fluoro-11-beta,17,21-trihydroxy-16-beta-methylpregna-1,4-diene-3,20-dione
- UNII-9842X06Q6M
- (8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
- Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17,21-trihydroxy-16-methyl-, (11beta,16beta)-
- Prestwick1_000362
- Betamethasonum (INN-Latin)
- Betamethasone, United States Pharmacopeia (USP) Reference Standard
- W-106509
- NCGC00164401-01
- BETAMETHASONE [MI]
- AKOS008901360
- BETAMETHASONE [EP IMPURITY]
- MFCD00062969
- Betamethasone (Celestone)
- EINECS 206-825-4
- Prestwick_703
- Corticosterone, 1-dehydro-9-fluoro-17-hydroxy-16.beta.-methyl-
- Z1521553714
- HMS1569I05
- NSC39470
- Betamethazone
- betamethasone
- 9alpha-Fluoro-16beta-methylprednisolone
- 9a-Fluoro-11b,17a,21-trihydroxy-16b-methylpregna-1,4-diene-3,20-dione
- +Expand
- MDL： MFCD00062969
- InChIKey： UREBDLICKHMUKA-DVTGEIKXSA-N
- Inchi： 1S/C22H29FO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,17-,19-,20-,21-,22-/m0/s1
- SMILES： F[C@@]12[C@]3(C([H])=C([H])C(C([H])=C3C([H])([H])C([H])([H])[C@@]1([H])[C@]1([H])C([H])([H])[C@]([H])(C([H])([H])[H])[C@](C(C([H])([H])O[H])=O)([C@@]1(C([H])([H])[H])C([H])([H])[C@]2([H])O[H])O[H])=O)C([H])([H])[H]

Computed Properties

Exact Mass: 392.20000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 392.2
Heavy Atom Count: 28
Complexity: 805
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: 9
Surface Charge: 0
Topological Polar Surface Area: 94.8

Experimental Properties

LogP: 1.89570
PSA: 94.83000
Merck: 14,1180
Refractive Index: 118 ° (C=1, Dioxane)
Boiling Point: 568.2°C at 760 mmHg
Melting Point: 235-237 ºC
Flash Point: 297.5°C
Color/Form: Powder
Solubility: Not available
Sensitiveness: Sensitive to light
Specific Rotation: +115° - +121° (c=1, Dioxane)
Density: 1.1283 (estimate)

Betamethasone Security Information

RTECS：TU4000000
WGK Germany：3
Safety Instruction： S22; S36
Risk Phrases：R40
Dangerous goods sign： Xi Xn
Hazard Statement： H360; H373
Warning Statement： P201; P202; P260; P281; P308+P313; P405; P501
Storage Condition：4°C, protect from light
Risk Phrases： R40: limited evidence for its carcinogenic role.
Signal Word：Danger

Betamethasone Customs Data

HS CODE：2937229000
Customs Data：

China Customs Code:
2937229000

Betamethasone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB45623-25mg	9a-Fluoro-11b,17a,21-trihydroxy-16b-methylpregna-1,4-diene-3,20-dione	378-44-9	≥98%	25mg	$49.00	2024-10-14
Aaron	AR00357N-1g	9a-Fluoro-11b,17a,21-trihydroxy-16b-methylpregna-1,4-diene-3,20-dione	378-44-9	99%	1g	$14.00	2024-10-14
abcr	AB137481-1 g	Betamethasone, 98%; .	378-44-9	98%	1 g	€75.90	2023-07-20
ChemScence	CS-1897-100mg	Betamethasone	378-44-9	99.97%	100mg	$66.0	2022-04-27
DC Chemicals	DCAPI1169-100 mg	Betamethasone (Celestone)	378-44-9	>99%	100mg	$250.0	2022-03-01
Enamine	EN300-119511-0.05g	(1R,2S,3aS,3bS,9aS,9bR,10S,11aS)-9b-fluoro-1,10-dihydroxy-1-(2-hydroxyacetyl)-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one	378-44-9	95%	0.05g	$403.0	2023-07-10
FUJIFILM	021-10081-1g	Betamethasone	378-44-9		1g	JPY 6500	2024-10-14
LKT Labs	B1876-25 mg	Betamethasone	378-44-9	≥98%	25mg	$129.50	2023-07-11
Manchester Organics	J25888-5g	Betamethasone	378-44-9	95%	5g	£75.00
Matrix Scientific	203414-5g	Betamethasone, 95%	378-44-9	95%	5g	$164.00